Cas no 885273-42-7 (2-methyl-1,3-oxazole-5-carbaldehyde)

• Product Name: 2-methyl-1,3-oxazole-5-carbaldehyde
• CAS No: 885273-42-7
• MF: C₅H₅NO₂
• MW: 111.098701238632
• MDL: MFCD06738689
• CID: 1015981
• PubChem ID: 28951068
• Update Time: 2024-10-26

2-methyl-1,3-oxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methyloxazole-5-carbaldehyde
• 2-Methyl-1,3-oxazole-5-carbaldehyde
• 2-METHYL-OXAZOLE-5-CARBALDEHYDE
• 5-Oxazolecarboxaldehyde,2-methyl-, ion(1-)
• 2-methyl-5-oxazolecarboxaldehyde
• BBL100236
• 4199AC
• STL553807
• AB27658
• ST2404505
• A809394
• 2-Methyl-5-oxazolecarboxaldehyde (ACI)
• 2-Methyl-1,3-oxazole-5-carboxaldehyde
• 885273-42-7
• SB33842
• CS-13017
• EN300-129683
• MFCD06738689
• Z1198169811
• DTXSID30934682
• AKOS005255694
• SCHEMBL17925712
• CS-W021727
• J-510073
• DB-010954
• DB-338628
• 153138-05-7
• 2-methyl-1,3-oxazole-5-carbaldehyde

• MDL： MFCD06738689
• Inchi： 1S/C5H5NO2/c1-4-6-2-5(3-7)8-4/h2-3H,1H3
• InChI Key： GMUISAQLYQMSAN-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C(C)O1

Computed Properties

• Exact Mass: 111.032028402g/mol
• Monoisotopic Mass: 111.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 94.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1
• XLogP3: 0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles